
Application Notes and Protocols for Studying
RMS5 Function Using Grafting Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RMS5

Cat. No.: B11936823 Get Quote

Introduction

The RAMOSUS5 (RMS5) gene plays a critical role in plant development, specifically in the

regulation of shoot branching.[1] In pea (Pisum sativum), RMS5 is a key enzyme in the

biosynthesis of strigolactones, a class of plant hormones that act as a long-distance signal to

inhibit the outgrowth of axillary buds.[2][3] RMS5, an ortholog of Arabidopsis MAX3, encodes a

carotenoid cleavage dioxygenase 7 (CCD7).[4][5] It works in concert with RMS1 (CCD8) to

process a carotenoid-derived precursor, a crucial step in producing the mobile strigolactone

signal. This signal is synthesized in both the roots and shoots and moves upward through the

xylem to suppress branching.

Grafting is a horticultural and research technique that joins tissues from two different plants so

they continue their growth together. The upper part is the scion (shoot) and the lower part is the

rootstock (root system). This method is exceptionally useful for studying genes involved in long-

distance signaling. By creating chimeric plants with different genotypes for the rootstock and

scion, researchers can determine whether a gene's function is localized or if it produces a

transmissible signal that can move throughout the plant to affect development. Grafting

experiments have been fundamental in demonstrating that RMS5 is involved in producing a

graft-transmissible signal that inhibits branching.

Signaling Pathway and Experimental Logic
Strigolactone Biosynthesis and Signaling Pathway
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The RMS5 protein functions early in the strigolactone (SL) biosynthesis pathway. It acts

downstream of the D27 isomerase and upstream of RMS1 (CCD8) and MAX1 to produce

carlactone, a key intermediate for various SLs. This hormone is then perceived by the

D14/RMS3 receptor and the MAX2/RMS4 F-box protein, leading to the degradation of D53-like

repressors and subsequent inhibition of bud outgrowth.

β-carotene
(in plastid) D27 RMS5 (CCD7)

MAX3
RMS1 (CCD8)

MAX4

MAX1

Strigolactone
(Mobile Signal)

D14/RMS3
(Receptor)

 Transport
MAX2/RMS4

(F-box Protein)

D53/SMXL
(Repressor)

 Degradation

Bud Outgrowth

Click to download full resolution via product page

Caption: Strigolactone biosynthesis and signaling pathway highlighting RMS5.

Experimental Workflow for Grafting
The overall process involves growing wild-type (WT) and rms5 mutant seedlings, performing

the grafting procedure at an early developmental stage, allowing the plants to recover, and then

quantifying the resulting shoot branching phenotype.
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1. Seed Germination
(WT & rms5 mutant)

2. Seedling Growth
(Controlled Environment)

3. Grafting Procedure
(e.g., Hypocotyl Grafting)

4. Recovery & Acclimatization
(High Humidity)

5. Plant Growth & Development

6. Phenotypic Analysis
(Branch Counting & Measurement)

7. Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mutational Analysis of Branching in Pea. Evidence That Rms1 and Rms5 Regulate the
Same Novel Signal - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. academic.oup.com [academic.oup.com]

4. researchgate.net [researchgate.net]

5. Strigolactone: An Emerging Growth Regulator for Developing Resilience in Plants - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Studying RMS5
Function Using Grafting Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11936823#how-to-perform-grafting-experiments-to-
study-rms5-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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